Cas no 1804764-73-5 (Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804764-73-5
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833763
• Update Time: 2025-10-05

Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)5-3-14-7(15)6(4(5)2-13)18-9(10,11)12/h3H,2,13H2,1H3,(H,14,15)
• InChI Key： WEQZKJCMPADAKR-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC=C(C(=O)OC)C=1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: -0.4
• Topological Polar Surface Area: 90.6

Additional information on Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804764-73-5)

The compound Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804764-73-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and an aminomethyl substituent, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethoxy group in CAS No. 1804764-73-5 is a key factor driving its utility in medicinal chemistry. This compound is often explored in the context of central nervous system (CNS) drug development, as fluorinated compounds are known to cross the blood-brain barrier more efficiently. Additionally, its hydroxy and carboxylate functionalities provide versatile sites for further chemical modifications.

From a synthetic perspective, Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate is synthesized through multi-step organic reactions, often involving nucleophilic substitution and esterification. The compound's purity and yield are critical for its application in high-value research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. Its stability under various conditions is also a topic of interest, as it influences storage and handling protocols.

The agrochemical industry has also shown interest in this compound, particularly for developing novel pesticides and herbicides. The trifluoromethoxy group is known to enhance the biological activity of agrochemicals, making CAS No. 1804764-73-5 a promising candidate for further study. Researchers are investigating its potential to act as a enzyme inhibitor or receptor modulator in pest control applications. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility.

Environmental and safety considerations are paramount when working with Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate. While it is not classified as a hazardous material, proper laboratory practices must be followed to minimize exposure. The compound's biodegradability and ecotoxicity are areas of ongoing research, particularly in light of increasing regulatory scrutiny on chemical substances. Sustainable synthesis methods, such as green chemistry approaches, are being explored to reduce environmental impact.

In the context of AI-driven drug discovery, CAS No. 1804764-73-5 has been featured in computational studies aiming to predict its interactions with biological targets. Machine learning models are being trained to optimize its molecular properties, such as binding affinity and solubility. This aligns with the broader trend of integrating computational chemistry with experimental research to accelerate the development of new therapeutics. The compound's structural features make it an ideal candidate for such in silico analyses.

Market trends indicate a growing demand for custom synthesis and contract research services involving Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate. Pharmaceutical companies and academic institutions are increasingly outsourcing the production of specialized intermediates to focus on core research activities. This has led to the emergence of niche suppliers offering high-purity batches of CAS No. 1804764-73-5, often with tailored specifications to meet project requirements.

Future research directions for this compound include exploring its potential in cancer therapy and neurodegenerative diseases. Preliminary studies suggest that its aminomethyl group could be leveraged to design targeted drug delivery systems. Additionally, its pyridine core is being investigated for its role in metal-organic frameworks (MOFs), which have applications in catalysis and material science. The compound's multifaceted utility ensures its relevance in cutting-edge scientific endeavors.

In summary, Methyl 4-(aminomethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804764-73-5) is a compound of significant interest across multiple disciplines. Its unique chemical properties, combined with its potential applications in drug discovery and agrochemical development, make it a valuable asset for researchers. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.